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Compound of Interest

Compound Name: 3-Isocyanato-2-methylfuran

Cat. No.: B1291023 Get Quote

Technical Guide: 2-Methylfuran-3-yl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 2-methylfuran-3-yl isocyanate, compiling

available data on its chemical identity, properties, and synonyms. The information presented is

intended to serve as a foundational resource for professionals in research and development.

Chemical Identification and Properties
2-Methylfuran-3-yl isocyanate is a heterocyclic organic compound. Detailed experimental data

on this specific molecule is limited in publicly accessible literature. The following tables

summarize its key identifiers and computed chemical properties.

Table 1: Chemical Identifiers for 2-Methylfuran-3-yl Isocyanate
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Identifier Value Reference

CAS Number 921938-65-0 [1]

Molecular Formula C₆H₅NO₂ [1]

IUPAC Name 3-isocyanato-2-methylfuran [1]

InChI
InChI=1S/C6H5NO2/c1-5-6(7-

4-8)2-3-9-5/h2-3H,1H3
[1]

InChIKey
OMYDOMPNLAYEPL-

UHFFFAOYSA-N
[2]

SMILES CC1=C(C=CO1)N=C=O [1]

Table 2: Synonyms for 2-Methylfuran-3-yl Isocyanate

Synonym

3-Isocyanato-2-methylfuran

2-Methylfur-3-yl isocyanate

FURAN,3-ISOCYANATO-2-METHYL-

SCHEMBL990504

AKOS000194953

EN300-86345

G23072

Source:[1]

Table 3: Computed Physicochemical Properties
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Property Value Unit

Molecular Weight 123.11 g/mol

Exact Mass 123.032028402 Da

XLogP3-AA 2.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 1

Topological Polar Surface Area 42.6 Å²

Heavy Atom Count 9

Complexity 140

Source:[1]

Experimental Data
A comprehensive search of scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis of 2-methylfuran-3-yl isocyanate, nor were there

specific studies detailing its biological activity or involvement in signaling pathways. The

general reactivity of the isocyanate group suggests it is a reactive compound, particularly with

nucleophiles.[3]

While information on the biological activities of various furan derivatives exists, including

applications as antibacterial, antifungal, and anti-inflammatory agents, no such data was found

specifically for 2-methylfuran-3-yl isocyanate.[4][5][6]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name, IUPAC name,

and the fundamental structural representations (SMILES and InChI) of the compound, all of

which are linked to its unique CAS registry number.
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Chemical Identification of 2-Methylfuran-3-yl Isocyanate

2-Methylfuran-3-yl Isocyanate
(Common Name)

921938-65-0
(CAS Number)

is registered as

CC1=C(C=CO1)N=C=O
(SMILES)

is represented by

InChI=1S/C6H5NO2/c1-5-6(7-4-8)2-3-9-5/h2-3H,1H3
(InChI)

is represented by

3-isocyanato-2-methylfuran
(IUPAC Name)

is registered as

Click to download full resolution via product page

Chemical Identification Relationships

Conclusion
2-Methylfuran-3-yl isocyanate is a defined chemical entity with established identifiers and

computed properties. However, there is a notable lack of in-depth experimental data in the

public domain regarding its synthesis, biological activity, and potential applications in drug

development. This presents an opportunity for novel research to explore the synthesis and

characterize the physicochemical and biological properties of this compound. Researchers are

advised to exercise caution, as isocyanates are generally reactive and can be irritants.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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